Cas no 19143-87-4 (GIBBERELLIN A20)

GIBBERELLIN A20 Properties

Names and Identifiers

• GIBBERELLIN A20
• GA20
• OXFPYCSNYOFUCH-JDDCXUNYSA-N
• 4aα,7-Dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• (1R,4aR,4bR,7S,9aS,10S,10aR)-7-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• (1R,2R,5S,8S,9S,10R,11R)-5-Hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• 7alpha-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• CHEBI:27742
• Gibberellin 20
• Gibbane-1,10-dicarboxylic acid, 4a,7-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,10beta)-
• (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadecane-9-carboxylic acid
• 19143-87-4
• Q27103295
• Gibberellin A20
• +Expand

• InChIKey： OXFPYCSNYOFUCH-KQBHUUJHSA-N
• Inchi： InChI=1S/C19H24O5/c1-10-8-17-9-18(10,23)7-4-11(17)19-6-3-5-16(2,15(22)24-19)13(19)12(17)14(20)21/h11-13,23H,1,3-9H2,2H3,(H,20,21)/t11-,12-,13-,16-,17+,18+,19-/m1/s1
• SMILES： C[C@@]12CCC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@](C4)(C(=C)C5)O)C(=O)O)OC2=O

Computed Properties

• Exact Mass: 332.16237386g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 332.16237386g/mol
• Heavy Atom Count: 24
• Complexity: 700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Boiling Point: 570.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 209.0±23.6 °C
• Density: 1.4±0.1 g/cm3